Cas no 648433-16-3 ((1S, 2R)-2-(Benzyloxycarbonyl)cyclopentanecarboxylic Acid)

• Product Name: (1S, 2R)-2-(Benzyloxycarbonyl)cyclopentanecarboxylic Acid
• CAS No: 648433-16-3
• MF: C₁₄H₁₅O₄
• MW: 247.266504526138
• MDL: MFCD24873277
• CID: 414620
• PubChem ID: 71378390
• Update Time: 2024-01-31

(1S, 2R)-2-(Benzyloxycarbonyl)cyclopentanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanedicarboxylic acid, mono(phenylmethyl) ester, (1R,2S)-
• (1S,2S)-2-(benzyloxycarbonyl)cyclopentanecarboxylic acid
• (1S,2R)-2-phenylmethoxycarbonylcyclopentane-1-carboxylate
• 1,2-Cyclopentanedicarboxylic acid, mono(phenylmethyl) ester, cis-
• (1S,2R)-2-[(Benzyloxy)carbonyl]cyclopentane-1-carboxylate
• 648433-16-3
• DTXSID20801011
• (1S, 2R)-2-(Benzyloxycarbonyl)cyclopentanecarboxylic Acid

• MDL： MFCD24873277
• Inchi： 1S/C14H16O4/c15-13(16)11-7-4-8-12(11)14(17)18-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,15,16)/t11-,12+/m0/s1
• InChI Key： UGXGXOIZHUXYBO-NWDGAFQWSA-N
• SMILES： C([C@@H]1CCC[C@@H]1C(=O)O)(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.09703396g/mol
• Monoisotopic Mass: 247.09703396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

(1S, 2R)-2-(Benzyloxycarbonyl)cyclopentanecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls